Cas no 2228997-06-4 (5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile)

• Product Name: 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile
• CAS No: 2228997-06-4
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 6589095
• PubChem ID: 165693515
• Update Time: 2025-07-02

5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile
• EN300-1751072
• 2228997-06-4

• Inchi： 1S/C10H14N2S/c1-10(2,7-12)4-9-3-8(5-11)6-13-9/h3,6H,4,7,12H2,1-2H3
• InChI Key： BFNYKVSRQOTFFY-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CC(C)(C)CN

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78Ų

Additional information on 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile

Comprehensive Overview of 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile (CAS No. 2228997-06-4)

5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile (CAS No. 2228997-06-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and carbonitrile functional groups, is widely studied for its potential applications in drug discovery, agrochemicals, and advanced materials. Its molecular structure, featuring a 2,2-dimethylpropyl side chain, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile has surged due to its role in the development of novel pharmaceuticals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeting drugs, which are hot topics in the fight against cancer and neurological disorders. The compound's amino group also allows for further derivatization, enabling the creation of libraries of bioactive molecules for high-throughput screening.

From an industrial perspective, 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile is valued for its versatility. It is often used in the synthesis of conductive polymers and organic semiconductors, which are critical components in flexible electronics and solar cells. The thiophene ring, in particular, is known for its electron-rich properties, making it ideal for applications in optoelectronic devices. This aligns with the growing trend toward sustainable energy solutions and green chemistry.

The compound's CAS No. 2228997-06-4 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Common queries include "synthesis of 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile" and "applications of thiophene derivatives," highlighting the need for detailed technical information. Its stability under various conditions and compatibility with common reagents make it a preferred choice for chemists.

Environmental and safety considerations are also paramount when working with 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's low toxicity profile and biodegradability make it an attractive option for sustainable chemical processes, a key concern for modern industries.

In conclusion, 5-(3-amino-2,2-dimethylpropyl)thiophene-3-carbonitrile (CAS No. 2228997-06-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and electronics. Its unique structural features and reactivity continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and development. As the scientific community explores new frontiers, this compound is poised to play a pivotal role in advancing technology and improving human health.